Cas no 2640863-20-1 (6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 2640863-20-1
• MF: C₂₀H₁₆FNO₂
• MW: 321.344948768616
• CID: 5316504
• PubChem ID: 155799688
• Update Time: 2025-05-20

6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one
• 2640863-20-1
• F6782-4925
• AKOS040727901
• 6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C20H16FNO2/c1-3-10-22-12-17(19(23)14-6-4-13(2)5-7-14)20(24)16-11-15(21)8-9-18(16)22/h3-9,11-12H,1,10H2,2H3
• InChI Key： YQBHZBIYPQCGGF-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C(C1C=CC(C)=CC=1)=O)=CN2CC=C)=O

Computed Properties

• Exact Mass: 321.11650692g/mol
• Monoisotopic Mass: 321.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.4Ų

Additional information on 6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one

Introduction to 6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 2640863-20-1)

6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 2640863-20-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antibacterial, antifungal, and anticancer properties. The unique structural features of this compound, particularly the presence of a fluoro group and a substituted benzoyl moiety, contribute to its enhanced biological activity and selectivity.

The chemical structure of 6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one is characterized by a quinoline ring system fused with a benzoyl group and a propenyl substituent. The fluoro substitution at the 6-position of the quinoline ring is a key feature that enhances the compound's pharmacological properties. Fluorine atoms are known to increase the lipophilicity and metabolic stability of organic molecules, making them more suitable for drug development. The 4-methylbenzoyl group further modulates the compound's interactions with biological targets, potentially improving its binding affinity and selectivity.

Recent studies have highlighted the potential of 6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one in various therapeutic areas. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action involves inhibiting bacterial DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication and repair.

In addition to its antibacterial properties, 6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one has shown promise as an antifungal agent. Research conducted at the University of California demonstrated that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal activity is attributed to its ability to disrupt fungal cell wall synthesis and membrane integrity.

The anticancer potential of 6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves targeting multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK/ERK pathways. These findings suggest that 6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one could be a valuable lead compound for developing novel anticancer drugs.

The pharmacokinetic properties of 6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-yl)-1,4-dihydroquinolin-4-one have been extensively studied to evaluate its suitability for clinical applications. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

To further advance the development of 6-Fluoro-3-(4-methylbenzoyl)-1-(prop-2-en-1-y l)-1 , 4 -dihydroquinolin - 4 -one strong > as a drug candidate , ongoing research is focused on optimizing its chemical structure to enhance potency , selectivity , and pharmacokinetic properties . Structure - activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activities . These efforts aim to develop more potent analogs with improved therapeutic indices . p > < p >In conclusion ,< strong > 6 - Fluoro - 3 -( 4 -methylbenzoyl ) - 1 -( prop - 2 -en - 1 - y l ) - 1 , 4 -dihydroquinolin - 4 -one strong > ( CAS No .< strong > 2640863 - 20 - 1 strong >) represents a promising lead compound with diverse biological activities . Its unique chemical structure , combined with favorable pharmacokinetic properties , positions it as a valuable candidate for further drug development . Ongoing research continues to explore its full therapeutic potential across multiple disease areas . p > article > response >